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Compound of Interest

Compound Name: Elubiol

Cat. No.: B1630344

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of active compounds is paramount. This guide provides a detailed technical
overview of Dichlorophenyl imidazoldioxolan, a molecule with significant applications in both
the pharmaceutical and cosmetic industries.

Chemical Identity and Structure

Dichlorophenyl imidazoldioxolan is a complex organic molecule recognized for its therapeutic
and cosmetic properties. Its systematic IUPAC name is ethyl 4-[4-[[(2R,4S)-2-(2,4-
dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-ylimethoxy]phenyl]piperazine-1-
carboxylate.[1] Commonly known by synonyms such as Elubiol and OristaR DCI, this
compound is structurally characterized by a dichlorophenyl group, an imidazole moiety, and a
dioxolane ring linked to a piperazine carboxylate.

Chemical Structure:
The chemical structure of Dichlorophenyl imidazoldioxolan is depicted below:

Physicochemical Properties

A summary of the key physicochemical properties of Dichlorophenyl imidazoldioxolan is
presented in the table below, providing essential data for formulation and development.
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Property Value Source
Molecular Formula C27H30CI2N405 [1112]
Molecular Weight 561.5 g/mol [1][2]
XLogP3 5.1 [1]
Melting Point 127.6°C to 130°C [3]
White to off-white crystalline
Appearance ]
solid
N Soluble in DMSO.[4] Water
Solubility -
solubility is low.
Purity (HPLC) >99.5% (optimized process) [3]

Synthesis and Manufacturing

The synthesis of Dichlorophenyl imidazoldioxolan is a multi-step process involving the

preparation of key intermediates followed by their coupling. A plausible synthetic workflow is

outlined below.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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